1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine

• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-1-[4-(pyridine-4-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H21N3O3/c1-15-2-4-17(5-3-15)25-14-18(23)21-10-12-22(13-11-21)19(24)16-6-8-20-9-7-16/h2-9H,10-14H2,1H3
• InChI Key: XMEUTNQKZRCMIG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)C3=CC=NC=C3
• solubility: 50.9 [ug/mL]

Description

1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine, also known as IMP, is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in drug development. IMP is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine exerts its effects through the modulation of various neurotransmitters and signaling pathways in the brain. 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is important for cognitive function. 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine can also activate the phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which is involved in cell survival and growth. Furthermore, 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine can modulate the expression of various genes involved in inflammation and oxidative stress, which are implicated in the pathogenesis of neurological disorders.
Biochemical and Physiological Effects:
1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has been shown to possess various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the activation of the PI3K/Akt signaling pathway, and the modulation of gene expression. 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has also been shown to increase dopamine levels in the brain, which can alleviate the symptoms of Parkinson's disease. Furthermore, 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine can inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has several advantages for lab experiments, including its high yield and purity, as well as its potential applications in drug development. However, there are also limitations to using 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine, including its potential applications in drug development for neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand the mechanism of action of 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine and its potential side effects. Additionally, the development of new synthesis methods for 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine may improve its yield and purity, making it a more suitable compound for scientific research.
Conclusion:
In conclusion, 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine is a piperazine derivative that has garnered significant attention in the field of scientific research due to its potential applications in drug development. 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. Further studies are needed to fully understand the potential applications of 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine in drug development and its mechanism of action.

Synthesis Methods

1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine can be synthesized through various methods, including the reaction of isonicotinoyl chloride with 4-(4-methylphenoxy)acetyl piperazine in the presence of a base such as triethylamine. Another method involves the reaction of isonicotinic acid hydrazide with 4-(4-methylphenoxy)acetyl piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The synthesis of 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has been optimized for high yield and purity, making it a suitable compound for scientific research.

Scientific Research Applications

1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has been studied for its potential applications in drug development, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has been shown to possess neuroprotective properties and can inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. 1-Isonicotinoyl-4-[(4-methylphenoxy)acetyl]piperazine has also been shown to increase dopamine levels in the brain, which can alleviate the symptoms of Parkinson's disease.